Cas no 360-50-9 (2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid)

• Product Name: 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid
• CAS No: 360-50-9
• MF: C₅H₄F₄O₂
• MW: 172.077675819397
• CID: 4649856
• Update Time: 2025-06-09

2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C5H4F4O2/c6-4(7)1-2(3(10)11)5(4,8)9/h2H,1H2,(H,10,11)
• InChI Key： YPIGSOZDUWOJQG-UHFFFAOYSA-N
• SMILES： FC1(C(CC1C(=O)O)(F)F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid

Comprehensive Overview of 2,2,3,3-Tetrafluorocyclobutane-1-Carboxylic Acid (CAS No. 360-50-9)

2,2,3,3-Tetrafluorocyclobutane-1-carboxylic acid (CAS No. 360-50-9) is a fluorinated cyclobutane derivative with significant applications in pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique tetrafluorocyclobutane ring and carboxylic acid functional group, has garnered attention due to its potential in drug discovery and specialty chemical synthesis. Researchers and industries are increasingly exploring its properties, such as its stability, reactivity, and ability to modulate biological activity, making it a valuable intermediate in modern chemistry.

The molecular structure of 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid features a cyclobutane core with four fluorine atoms at the 2 and 3 positions, enhancing its electronegativity and influencing its chemical behavior. This structural motif is particularly relevant in the design of fluorinated pharmaceuticals, where fluorine incorporation often improves metabolic stability and bioavailability. The carboxylic acid group further enables diverse derivatization, allowing for the creation of esters, amides, and other functionalized compounds. Such versatility aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to incorporate fluorinated building blocks into complex molecules.

In recent years, the demand for fluorinated compounds like 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid has surged, driven by their role in developing high-performance materials and bioactive molecules. For instance, fluorinated cyclobutanes are investigated for their potential in liquid crystal displays (LCDs) and organic electronics, where their thermal and chemical stability are critical. Additionally, the compound's relevance in medicinal chemistry is underscored by its use in probing enzyme mechanisms and designing protease inhibitors, a hot topic in drug development for diseases like COVID-19 and cancer.

Synthetic routes to 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid often involve fluorination of cyclobutane precursors or ring-closure strategies using fluorinated reagents. Innovations in catalysis and flow chemistry have streamlined its production, addressing challenges such as regioselectivity and yield optimization. These advancements resonate with the broader scientific community's focus on atom economy and waste reduction, key principles in sustainable chemical manufacturing.

From an analytical perspective, 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid can be characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. Its distinct spectral signatures facilitate quality control and purity assessment, which are essential for applications in fine chemicals and pharmaceutical intermediates. Furthermore, computational studies leveraging density functional theory (DFT) provide insights into its conformational preferences and reactivity, aiding in rational molecular design.

The compound's compatibility with bioconjugation strategies also makes it a candidate for developing targeted therapeutics and diagnostic agents. For example, its carboxylic acid group can be coupled to biomolecules via peptide coupling reagents, enabling the creation of fluorinated probes for imaging or drug delivery. This aligns with the growing interest in precision medicine and theranostics, where multifunctional molecules play a pivotal role.

In summary, 2,2,3,3-tetrafluorocyclobutane-1-carboxylic acid (CAS No. 360-50-9) exemplifies the intersection of fluorine chemistry and molecular innovation. Its applications span from material science to drug discovery, reflecting broader trends in sustainable synthesis and functional materials. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is poised to grow, making it a subject of ongoing scientific exploration.